Cas no 2947-87-7 (2,6-Piperazinedione, 4,4'-(1,2-ethanediyl)bis[1-octyl-)

• Product Name: 2,6-Piperazinedione, 4,4'-(1,2-ethanediyl)bis[1-octyl-
• CAS No: 2947-87-7
• MF: C₂₆H₄₆N₄O₄
• MW: 478.667847156525
• CID: 1439898
• PubChem ID: 71357487
• Update Time: 2025-04-20

2,6-Piperazinedione, 4,4'-(1,2-ethanediyl)bis[1-octyl- Chemical and Physical Properties

Names and Identifiers

• 1-octyl-4-[2-(4-octyl-3,5-dioxopiperazin-1-yl)ethyl]piperazine-2,6-dione
• 2947-87-7
• DTXSID30781557
• 4,4'-(Ethane-1,2-diyl)bis(1-octylpiperazine-2,6-dione)
• 2,6-Piperazinedione, 4,4'-(1,2-ethanediyl)bis[1-octyl-

• Inchi： 1S/C26H46N4O4/c1-3-5-7-9-11-13-15-29-23(31)19-27(20-24(29)32)17-18-28-21-25(33)30(26(34)22-28)16-14-12-10-8-6-4-2/h3-22H2,1-2H3
• InChI Key： DWLXIMLAFYDJQD-UHFFFAOYSA-N
• SMILES： O=C1CN(CC(N1CCCCCCCC)=O)CCN1CC(N(C(C1)=O)CCCCCCCC)=O

Computed Properties

• Exact Mass: 478.35218
• Monoisotopic Mass: 478.35190596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 17
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 81.2Ų

Experimental Properties

• PSA: 81.24